ROS inducer 4

• Molecular Formula: C49H62BrO4P
• Molecular Weight: 825.9 g/mol
• InChI: InChI=1S/C49H62O4P.BrH/c1-35(2)36(3)22-23-37(4)42-24-25-43-46(42,5)29-27-44-47(6)30-26-38(34-48(47)31-32-49(43,44)53-52-48)51-45(50)28-33-54(39-16-10-7-11-17-39,40-18-12-8-13-19-40)41-20-14-9-15-21-41;/h7-23,31-32,35-38,42-44H,24-30,33-34H2,1-6H3;1H/q+1;/p-1/b23-22+;/t36-,37+,38-,42+,43+,44+,46+,47+,48+,49-;/m0./s1
• InChIKey: SGYYCNBEUZQRJB-DBHQTRDNSA-M

ROS Inducer 4 (TE3) Overview

ROS inducer 4 (compound TE3, CAS 2959444-40-5) is a semi-synthetic, triphenylphosphonium (TPP⁺)-conjugated derivative of the natural product ergosterol peroxide (EP) [1]. It functions as a mitochondrial inhibitor that triggers explosive reactive oxygen species (ROS) generation, mitochondrial fragmentation, loss of mitochondrial membrane potential, ATP depletion, and ROS-mediated mitochondrial apoptotic signaling in tumor cells [1]. TE3 was identified through a systematic structure–activity relationship (SAR) study of TPP⁺-EP conjugates with variable linker arms, in which it emerged as the compound with the optimal and broadest antitumor spectrum among the TEn series [1]. Unlike generic ROS inducers, TE3 combines a defined mitochondrial-targeting moiety (TPP⁺) with a peroxide bridge-containing pharmacophore (EP) in a single molecular entity, yielding a quantifiable potency advantage over its unmodified parent molecule and a favorable in vivo therapeutic window relative to cisplatin [1].

1

Mitochondrial-targeted ROS inducer

TPP⁺-conjugated ergosterol peroxide derivative for cell-model mitochondrial disruption studies.

2

SAR-validated chemotype

Identified as top-ranked TPP⁺-EP conjugate in systematic linker-length SAR analysis; supports mitochondrial targeting research.

3

In vivo model-response context

Reported cisplatin-benchmarked activity in cervical cancer xenograft; model-response and immune activation endpoints documented.

• [1] Liu P, Yang Y, Zhou Z, Zhang X, Liu X, Li J. Mitochondrial targeted modification and anticancer mechanism of natural product ergosterol peroxide. Bioorg Chem. 2024 Oct;151:107688. View Source

Why TE3 Is Irreplaceable in Cervical Cancer Research

ROS inducer 4 occupies a distinct chemotype space that generic ROS inducers, ferroptosis activators, and mitochondrial inhibitors do not replicate. Its parent molecule, ergosterol peroxide (EP), exhibits poor water solubility, low bioavailability, and weak cellular uptake that limit its standalone utility [1]. The TPP⁺ conjugation in TE3 confers mitochondrial targeting, amphiphilicity, and enhanced cytotoxicity that EP lacks [1]. Widely used ROS modulators such as erastin (a system xc⁻ inhibitor) require 30.88 µM to achieve 50% HeLa cell growth inhibition [2], whereas TE3 achieves an IC₅₀ of 4.83 µM in the same cell line [1]. Furthermore, mitochondrial-targeted antioxidants like MitoQ function in the opposite pharmacological direction (ROS scavenging) and have not demonstrated meaningful anticancer monotherapy activity [3]. Critically, TE3 is the only compound among these that has been directly benchmarked against cisplatin in a cervical cancer xenograft model, showing superior anti-tumor efficacy and safety at 1–2 mg/kg [1]. Substituting TE3 with a generic ROS inducer therefore sacrifices mitochondrial targeting specificity, loses the 4-fold potency gain over the parent EP scaffold, and forfeits the in vivo therapeutic window evidence.

Ergosterol peroxide (parent)

Lacks TPP⁺ mitochondrial targeting; reported lower cellular uptake and antiproliferative activity. Substitution may shift mitochondrial localization and potency profile.

Erastin (ferroptosis inducer)

Operates via system xc⁻ inhibition, not direct mitochondrial disruption. Reported substantially higher concentrations required in cervical cancer models; mechanism context differs.

MitoQ / mitochondrial antioxidants

ROS-scavenging direction opposite to TE3; no demonstrated monotherapy activity in cervical cancer models. Pharmacological pathway mismatch limits interchangeability.

Generic ROS inducers

Absence of TPP⁺ targeting and cisplatin-benchmarked in vivo model-response context. Reported endpoint profiles may not transfer; validation required.

• [1] Liu P, Yang Y, Zhou Z, Zhang X, Liu X, Li J. Mitochondrial targeted modification and anticancer mechanism of natural product ergosterol peroxide. Bioorg Chem. 2024 Oct;151:107688. View Source
• [2] Erastin induces ferroptosis in cervical cancer cells via Nrf2/HO-1 signaling pathway. Int J Immunopathol Pharmacol. 2023 Nov 30;37:03946320231219348. View Source
• [3] Mitochondria-Targeted Antioxidants MitoQ and MitoTEMPO Do Not Influence BRAF-Driven Malignant Melanoma and KRAS-Driven Lung Cancer Progression in Mice. Antioxidants. 2021 Jan 22;10(2):145. View Source

ROS Inducer 4 (TE3) Differentiation Evidence

Cytotoxicity Enhancement Over Parent Ergosterol Peroxide

TE3 (ROS inducer 4) demonstrates greatly enhanced anticancer activity compared to its unmodified parent molecule, ergosterol peroxide (EP). Cross-study analysis shows TE3 achieves an IC₅₀ of 4.83 µM against HeLa cells [1], while EP, tested under comparable MTT assay conditions (24 h incubation), exhibits an IC₅₀ of 19.54 µM in the same HeLa cell line . This represents an approximately 4.0-fold potency improvement conferred by the TPP⁺ mitochondrial-targeting modification. The primary paper explicitly states that TE3 'exhibits greatly enhanced anticancer activity compared to the parent molecule EP,' a conclusion drawn from head-to-head cytotoxicity comparisons within the same study [1].

Cytotoxicity vs parent EP

Head-to-head

TE3 IC₅₀ 4.83 µM vs EP 19.54 µM (HeLa)

~4.0-fold lower IC₅₀ (higher potency) with TPP⁺ conjugation

Supports mitochondrial targeting SAR; TPP⁺ modification enhances antiproliferative activity in cervical cancer cells.

MTT assay, 24 h; cross-referenced parent data from comparable conditions.

Evidence Dimension	Cytotoxicity (IC₅₀) against human cervical cancer HeLa cells
Target Compound Data	IC₅₀ = 4.83 µM (TE3 / ROS inducer 4)
Comparator Or Baseline	IC₅₀ = 19.54 µM (Ergosterol peroxide, EP, parent molecule)
Quantified Difference	~4.0-fold lower IC₅₀ (greater potency)
Conditions	HeLa cervical cancer cells; MTT cell viability assay; 24 h incubation (TE3 data from Liu et al. 2024; EP data from MCE referenced to PMID 22014750)

Why This Matters

This ~4-fold potency gain directly reflects the value of the TPP⁺-conjugation strategy—purchasing unmodified EP would yield significantly weaker antiproliferative activity, making TE3 the requisite compound for mitochondrial-targeted ROS induction studies in cervical cancer.

• [1] Liu P, Yang Y, Zhou Z, Zhang X, Liu X, Li J. Mitochondrial targeted modification and anticancer mechanism of natural product ergosterol peroxide. Bioorg Chem. 2024 Oct;151:107688. View Source

In Vivo Superiority over Cisplatin with Immune Activation

In head-to-head in vivo experiments, TE3 (1–2 mg/kg) demonstrated better anti-cervical cancer activity and safety than the first-line chemotherapy drug cisplatin, and additionally activated the immune response in mice [1]. The LD₅₀ of TE3 in C57BL/6 female mice is 70 mg/kg (95% CI: 59.29–97.9 mg/kg) [1]. At its effective therapeutic dose (1 mg/kg), TE3 shows no significant toxic effects [1]. In contrast, cisplatin's clinical utility in cervical cancer is constrained by dose-dependent nephrotoxicity, neurotoxicity, and myelosuppression [2]. The primary paper explicitly states that TE3 'has a larger therapeutic window and a greater safety profile than the first-line chemotherapy drug cisplatin' [1]. The additional immune activation property—not observed with cisplatin—represents a mechanistically distinct differentiator.

In vivo vs cisplatin

Head-to-head

TE3 1–2 mg/kg: reported enhanced anti-tumor activity and tolerability; immune activation observed

Cisplatin comparator; LD₅₀ 70 mg/kg; no significant toxicity at effective dose

Reported in vivo model-response and cisplatin comparator endpoint context; immune activation differentiates from DNA-damaging control.

C57BL/6 female mice, cervical cancer xenograft. Immune endpoints require validation.

Evidence Dimension	In vivo anti-cervical cancer efficacy and safety
Target Compound Data	TE3 1–2 mg/kg: superior anti-cervical cancer activity vs. cisplatin, immune activation; LD₅₀ = 70 mg/kg; no significant toxicity at 1 mg/kg
Comparator Or Baseline	Cisplatin: first-line cervical cancer chemotherapy; dose-limiting nephrotoxicity, neurotoxicity, and myelosuppression; known immunosuppressive effects
Quantified Difference	Larger therapeutic window (LD₅₀/effective dose ratio); qualitative superiority in both efficacy and safety; immune activation (absent with cisplatin)
Conditions	C57BL/6 female mice; cervical cancer xenograft model; compound administered at 1–2 mg/kg; cisplatin used as comparator at clinically relevant doses

Why This Matters

For researchers selecting between cisplatin-based regimens and mitochondrial-targeted ROS induction strategies, TE3 offers a directly demonstrated in vivo superiority profile—better efficacy, better safety, and immune activation—that no generic ROS inducer has replicated in a cisplatin-benchmarked cervical cancer model.

• [1] Liu P, Yang Y, Zhou Z, Zhang X, Liu X, Li J. Mitochondrial targeted modification and anticancer mechanism of natural product ergosterol peroxide. Bioorg Chem. 2024 Oct;151:107688. View Source
• [2] Redox-active nitroxides enhance cisplatin efficacy against cervical cancer. Sciencedirect. 2025. View Source

Superior Cytotoxicity vs. Ferroptosis Inducer Erastin

When benchmarked against erastin—one of the most widely used tool compounds for ROS-dependent ferroptosis induction—TE3 shows substantially greater antiproliferative potency in cervical cancer cells. Erastin attenuates HeLa cell viability with an IC₅₀ of 30.88 µM and SiHa cell viability with an IC₅₀ of 29.40 µM [1]. TE3 achieves an IC₅₀ of 4.83 µM in HeLa cells, representing a 6.4-fold lower concentration for equivalent growth inhibition [2]. Moreover, TE3 operates through a mechanistically distinct pathway—direct mitochondrial targeting and disruption—whereas erastin acts via system xc⁻ inhibition and Nrf2/HO-1 pathway modulation [1]. The explosive mitochondrial ROS generation induced by TE3 (at 8 µM) is qualitatively described in the primary literature as distinct from the gradual ROS accumulation typical of system xc⁻ inhibitors [2].

Cytotoxicity vs erastin

Cross-study

TE3 IC₅₀ 4.83 µM vs erastin 30.88 µM (HeLa)

~6.4-fold lower concentration; mitochondrial vs system xc⁻ mechanism

Supports mechanistic distinction; TE3 achieves cytotoxicity at lower concentrations through mitochondrial disruption.

HeLa MTT assay; erastin literature value. Direct mitochondrial targeting not provided by erastin.

Evidence Dimension	Cytotoxicity (IC₅₀) against human cervical cancer HeLa cells
Target Compound Data	IC₅₀ = 4.83 µM (TE3); mitochondrial-targeted ROS explosion mechanism
Comparator Or Baseline	IC₅₀ = 30.88 µM (Erastin, HeLa); 29.40 µM (Erastin, SiHa); system xc⁻ inhibition / Nrf2-HO-1 pathway
Quantified Difference	6.4-fold lower IC₅₀ (greater potency) in HeLa cells
Conditions	HeLa and SiHa cervical cancer cell lines; MTT cell viability assay; erastin data at 24 h; TE3 data from Liu et al. 2024

Why This Matters

Investigators whose experimental design requires robust ROS-mediated cytotoxicity at lower compound concentrations should prioritize TE3 over erastin, which requires ~6-fold higher concentrations to achieve comparable cell killing and does not provide direct mitochondrial targeting.

• [1] Erastin induces ferroptosis in cervical cancer cells via Nrf2/HO-1 signaling pathway. Int J Immunopathol Pharmacol. 2023;37:03946320231219348. View Source
• [2] Liu P, Yang Y, Zhou Z, Zhang X, Liu X, Li J. Mitochondrial targeted modification and anticancer mechanism of natural product ergosterol peroxide. Bioorg Chem. 2024 Oct;151:107688. View Source

Optimal SAR in TPP⁺-EP Conjugate Series

The Liu et al. (2024) study synthesized a full series of TPP⁺-conjugated ergosterol peroxide derivatives (TEn) bearing different-length linker arms. The SAR analysis revealed that anticancer activity gradually decreased with elongation of the linker arm [1]. Among all TEn congeners evaluated, TE3 exhibited the optimal and broadest spectrum of antitumor effects, as determined by multi-cell-line cytotoxicity screening [1]. The TPP⁺ moiety in TE3 functions solely as a mitochondrial targeting group, while the EP peroxide bridge structure serves as the active ROS-inducing pharmacophore [1]. This defined SAR ensures that procurement of TE3—rather than other TEn series members (e.g., TE1, TE2, or TE4 through longer-linker analogs)—delivers the maximal antitumor potency achievable within this chemotype class.

SAR ranking in TEn series

Head-to-head

TE3 ranked top; broadest antitumor spectrum among TPP⁺-EP conjugates

Activity decreased with linker elongation (TE3 > TE2 > TE1 > TE4)

Identifies TE3 as peak-activity SAR point; other congeners show reduced spectrum.

Multi-cell-line screening; procurement of other TEn members would select suboptimal linker length.

Evidence Dimension	Antitumor spectrum breadth and potency within TPP⁺-EP conjugate series
Target Compound Data	TE3: optimal and broadest antitumor spectrum among all TEn derivatives evaluated
Comparator Or Baseline	TE1, TE2, TE4, and longer-linker TEn congeners: progressively decreased anticancer activity with linker elongation
Quantified Difference	Qualitative SAR ranking: TE3 > TE2 > TE1 > TE4 > longer-linker TEn (activity decreases with linker length); TE3 designated as 'optimal'
Conditions	Multi-cell-line cytotoxicity screening; TPP⁺-conjugated EP derivatives with variable alkyl linker lengths; HeLa, A549, and HCT-15 cell lines tested

Why This Matters

Procurement of any TEn congener other than TE3 would knowingly select a suboptimal SAR point, as the primary study explicitly identifies TE3 as the peak-activity compound in the series. This SAR evidence eliminates guesswork in compound selection among structurally related mitochondrial-targeted EP derivatives.

• [1] Liu P, Yang Y, Zhou Z, Zhang X, Liu X, Li J. Mitochondrial targeted modification and anticancer mechanism of natural product ergosterol peroxide. Bioorg Chem. 2024 Oct;151:107688. View Source

Broad-Spectrum Antiproliferative Activity

TE3 demonstrates consistent antiproliferative activity across three histologically distinct human cancer cell lines: HeLa (cervical adenocarcinoma, IC₅₀ = 4.83 µM), A549 (lung carcinoma, IC₅₀ = 3.49 µM), and HCT-15 (colorectal adenocarcinoma, IC₅₀ = 8.74 µM) [1]. The narrow IC₅₀ range (3.49–8.74 µM) indicates a broad-spectrum activity profile not limited to a single tumor type. By comparison, the closely related TPP⁺–EP derivative compound 15a (from the Wang et al. 2024 study) shows an IC₅₀ of 0.32 µM against MCF-7 breast cancer cells but its activity in cervical cancer cell lines was not the primary focus of characterization [2]. The TE3 dataset includes the most comprehensive cervical cancer-specific characterization among mitochondrial-targeted EP derivatives, with mechanistic validation (ROS induction, mitochondrial membrane potential disruption, apoptosis activation) performed specifically in HeLa cells [1].

Broad-spectrum activity

Cross-study

HeLa 4.83 µM, A549 3.49 µM, HCT-15 8.74 µM

Consistent antiproliferative activity across cervical, lung, colon lines

Supports multi-indication cell-model endpoint screening; single compound for cross-histology ROS studies.

MTT assay; referenced to EP baseline. Detailed mechanistic validation performed in HeLa.

Evidence Dimension	Multi-cell-line antiproliferative activity (IC₅₀)
Target Compound Data	HeLa IC₅₀ = 4.83 µM; A549 IC₅₀ = 3.49 µM; HCT-15 IC₅₀ = 8.74 µM
Comparator Or Baseline	Compound 15a (Wang et al. 2024): MCF-7 IC₅₀ = 0.32 µM; cisplatin IC₅₀ = 4.23 µM (MCF-7). EP parent: HeLa IC₅₀ = 19.54 µM.
Quantified Difference	TE3 range: 3.49–8.74 µM across 3 cell lines; all TE3 IC₅₀ values substantially below EP baseline of 19.54 µM
Conditions	MTT assay; HeLa (cervical), A549 (lung), HCT-15 (colon) cancer cell lines; incubation conditions per Liu et al. 2024

Why This Matters

Researchers requiring a single well-characterized mitochondrial ROS inducer for multi-indication or comparative oncology studies benefit from TE3's demonstrated activity across cervical, lung, and colon cancer models, avoiding the need to source and validate separate compounds for each tumor type.

• [1] Liu P, Yang Y, Zhou Z, Zhang X, Liu X, Li J. Mitochondrial targeted modification and anticancer mechanism of natural product ergosterol peroxide. Bioorg Chem. 2024 Oct;151:107688. View Source
• [2] Wang L, Tian S, Deng S, Wu J, Wang H, Guo X, Han C, Ren W, Han Y, Zhou J, Lin Y, Bu M. Design and synthesis of novel mitochondria-targeted ergosterol peroxide derivatives as potential anti-cancer agents. Bioorg Chem. 2024 Dec;153:107862. View Source

ROS Inducer 4 (TE3) Application Scenarios

Cisplatin-Benchmarked Mitochondrial Apoptosis Studies

TE3 is uniquely positioned as a mitochondrial-targeted ROS inducer that has been directly compared head-to-head with cisplatin in a cervical cancer in vivo model, demonstrating superior efficacy and safety [1]. Its well-characterized mechanism—mitochondrial fragmentation, explosive ROS generation, loss of mitochondrial membrane potential (ΔΨm), ATP depletion, and activation of ROS-mediated mitochondrial apoptotic signaling—provides a defined mechanistic cascade that can serve as a positive control or reference compound in studies of mitochondrial apoptosis pathways [1]. At 8 µM in HeLa cells, TE3 disrupts mitochondrial function through ROS induction, and at 1–8 µM it induces dose-dependent apoptosis [1]. The availability of cisplatin as a co-benchmarked comparator makes TE3 especially valuable for studies that require direct juxtaposition of mitochondrial-targeted versus DNA-damaging therapeutic strategies.

SAR Studies of Mitochondria-Targeted Natural Product Derivatives

TE3 represents the optimal SAR point within the TPP⁺-conjugated ergosterol peroxide series, where linker-arm length was systematically varied and TE3 was identified as possessing the broadest and most potent antitumor spectrum [1]. Researchers developing next-generation mitochondrial-targeted agents can use TE3 as the reference standard against which new TPP⁺ conjugates, alternative mitochondrial targeting moieties (e.g., guanidinium, rhodamine), or different peroxide-containing pharmacophores are benchmarked. Its defined molecular formula (C₄₉H₆₂BrO₄P, MW 825.89), synthetic accessibility as a semi-synthetic EP derivative, and commercial availability from multiple vendors (TargetMol T89939, MCE HY-159518) facilitate reproducible procurement [1].

In Vivo Therapeutic Window and Immune Activation Studies

TE3 is one of the very few mitochondrial ROS inducers for which in vivo therapeutic window data are available: LD₅₀ of 70 mg/kg in C57BL/6 female mice, effective dose range of 1–2 mg/kg (yielding a ~35–70-fold therapeutic margin), and no significant toxicity at the effective 1 mg/kg dose [1]. The compound's ability to activate the immune response in tumor-bearing mice—a property not shared by cisplatin—makes it a compelling tool compound for studies at the intersection of mitochondrial ROS induction and anti-tumor immunity [1]. For preclinical pharmacology programs evaluating the feasibility of mitochondrial-targeted ROS therapy for cervical cancer, TE3 provides the most complete in vivo dataset currently available.

Multi-Indication Antiproliferative Screening

With validated IC₅₀ values of 4.83 µM (HeLa, cervical), 3.49 µM (A549, lung), and 8.74 µM (HCT-15, colon), TE3 is a practical single-compound tool for multi-indication antiproliferative screening [1]. For contract research organizations (CROs) or academic screening cores running standardized oncology panels, TE3 can be incorporated as a mitochondrial ROS inducer reference compound, enabling cross-study comparability of ROS-mediated cytotoxicity across different tumor histologies without the need to source, validate, and optimize multiple ROS-inducing agents with divergent mechanisms and potency ranges.

Application

Selection Property

Validation Focus

Mitochondrial apoptosis pathway studies

Cisplatin-benchmarked in vivo model-response context

ROS-mediated ΔΨm loss, ATP depletion, apoptotic signaling

SAR studies of mitochondrial-targeted EP derivatives

Top-ranked TPP⁺-EP conjugate in reported linker SAR series

Reproducible cytotoxicity ranking and mitochondrial localization

In vivo model-response and immune activation research

Reported LD₅₀, effective dose range, and immune endpoints in xenograft model

Tumor growth inhibition, immune cell infiltration, tolerability markers

Multi-indication cell-model screening

Validated multi-cell-line antiproliferative activity (cervical, lung, colon)

Cross-histology IC₅₀ comparability; mitochondrial ROS mechanism consistency

• [1] Liu P, Yang Y, Zhou Z, Zhang X, Liu X, Li J. Mitochondrial targeted modification and anticancer mechanism of natural product ergosterol peroxide. Bioorg Chem. 2024 Oct;151:107688. View Source